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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for lachnophyllum
lactones, with a focus on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)
data. Due to the limited availability of public data for Tetrahydrolachnophyllum lactone, this
guide utilizes the closely related and well-characterized (4Z)-Lachnophyllum lactone as a
primary reference. The structural similarities between these compounds make the data
presented here a valuable resource for researchers working with this class of molecules.

Spectroscopic Data of (4Z)-Lachnophyllum Lactone

(42)-Lachnophyllum lactone is a naturally occurring acetylenic furanone that has been isolated
from various plant species, including Conyza bonariensis. Its structure has been elucidated
through extensive spectroscopic analysis.

1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules. The tH
and 13C NMR data provide detailed information about the chemical environment of each proton
and carbon atom in the molecule.

Table 1: *H NMR Spectroscopic Data for (4Z)-Lachnophyllum lactone in CDCls
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Chemical Shift (6) ppm

Data not explicitly available in a tabular format in the search results. A detailed analysis of the

spectra mentioned in the cited articles would be required to populate this table.

Table 2: 13C NMR Spectroscopic Data for (4Z)-Lachnophyllum lactone in CDCls

Chemical Shift (6) ppm

168.9

156.0

142.6

120.1

104.6

95.1

74.8

22.1

21.8

135

Note: The specific assignments of these shifts to individual carbon atoms were not provided in
the summarized search results.

1.2. Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of ions, which helps in
determining the molecular weight and elemental composition of a compound. Electrospray
ionization (ESI) is a soft ionization technique commonly used for the analysis of natural

products.

Table 3: ESI-MS Spectroscopic Data for (4Z)-Lachnophyllum lactone
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lon mlz
[M+H]*+ 163
[2M+H]* 325
2M+Nal]* 347
[

These ions correspond to the protonated molecule, the protonated dimer, and the sodiated
dimer, respectively, confirming the molecular weight of (4Z)-Lachnophyllum lactone.

Experimental Protocols

The following experimental conditions are based on methodologies reported for the analysis of
(42)-Lachnophyllum lactone and are representative of standard practices for the spectroscopic
analysis of natural products[1].

2.1. NMR Spectroscopy

 Instrumentation: *H and 3C NMR spectra are typically recorded on a Bruker spectrometer
operating at frequencies of 400 MHz for protons and 100 MHz for carbons[1].

o Solvent: Deuterated chloroform (CDCIs) is a common solvent used for the analysis of
lachnophyllum lactones[1].

 Internal Standard: The solvent peak is typically used as an internal standard for referencing
the chemical shifts[1].

o Data Acquisition: Standard Bruker microprograms are used to perform various NMR
experiments, including NOESY (Nuclear Overhauser Effect Spectroscopy) for determining
the spatial proximity of protons[1].

2.2. Mass Spectrometry

e Instrumentation: ESI mass spectra and liquid chromatography-mass spectrometry (LC-MS)
analyses are often performed using an Agilent LC/MS TOF system (e.g., 6230B) coupled
with an HPLC (e.g., 1260 Infinity)[1].
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« lonization Mode: Positive ion mode is commonly used for the detection of lachnophyllum
lactones[1].

e High-Resolution Mass Spectrometry (HRMS): For accurate mass measurements, a Thermo-
Finnigan MAT 95 XL instrument or a similar high-resolution mass spectrometer can be
utilized[2].

Logical Workflow for Spectroscopic Analysis

The logical workflow for the isolation and characterization of lachnophyllum lactones from a
natural source typically involves a series of chromatographic and spectroscopic techniques.
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Caption: Experimental workflow for the isolation and structural elucidation of (4Z)-
Lachnophyllum lactone.

Signaling Pathway Visualization (Hypothetical)

While the search results did not provide specific signaling pathways involving
Tetrahydrolachnophyllum lactone, many natural lactones exhibit biological activity by
modulating cellular signaling. The following diagram illustrates a hypothetical signaling pathway
where a lactone compound could exert its effects, for instance, by inhibiting a key enzyme in a
pro-inflammatory pathway.
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Caption: Hypothetical signaling pathway showing potential inhibition by
Tetrahydrolachnophyllum lactone.
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This guide provides a foundational understanding of the spectroscopic characteristics of
lachnophyllum lactones, leveraging available data for (4Z)-Lachnophyllum lactone. Further
research is required to obtain and publish the specific spectroscopic data for
Tetrahydrolachnophyllum lactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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